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Introduction:

Paclobutrazol (PBZ) is a plant growth regulator belonging to the triazole family of fungicides,
though it is primarily utilized for its growth-inhibiting properties.[1] Its principal mechanism of
action is the inhibition of gibberellin biosynthesis, which leads to a reduction in cell elongation
and internodal growth.[1][2] This effect is leveraged in arboriculture and forestry to manage the
size of mature trees, reduce the need for pruning, and enhance tree vigor under certain stress
conditions. Trunk injection is a targeted delivery method that introduces Paclobutrazol directly
into the tree's vascular system, minimizing environmental exposure and ensuring efficient
translocation to the growing points.[2][3]

Mechanism of Action:

Paclobutrazol's primary mode of action is the inhibition of the cytochrome P450
monooxygenases that catalyze the oxidation of kaurene to kaurenoic acid, a key step in the
gibberellin biosynthesis pathway. This reduction in gibberellins leads to a decrease in
vegetative growth. Additionally, Paclobutrazol has been shown to influence other hormonal
pathways, including an increase in abscisic acid levels, which can contribute to improved
drought tolerance by inducing stomatal closure. The energy redirected from shoot growth is
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often reallocated to other functions, such as increased root development, enhanced chlorophyll

production, and the synthesis of defense-related compounds.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the application of

Paclobutrazol via trunk injection and other methods.

Table 1. Paclobutrazol Dosage and Application Rates

. Application Observed
Tree Species Dosage Reference
Method Effect
Significant
Silver Maple Trunk Injection 4 g/L and 20 g/L reduction in

sprout growth.

40 ml of Clipper

o Shoot growth
Yellow Poplar Trunk Injection 20 UL per ]
L regulation.
injection hole
Red Maple,
Yellow Poplar, Controlled shoot
) o 5 mgto 40 mg
White Ash, Trunk Injection growth for at
_ per tree
American least 2 months.
Sycamore
Pin Oak, White S 2 g a.i. perinch Increased fine
Soil Injection -
Oak dbh root densities.
) 1.1 ga.i. percm N
Honeylocust Soil Drench Not specified
of dbh
) 1.5ga.i. percm N
Callery Pear Soil Drench Not specified

of dbh

Table 2: Effects of Paclobutrazol on Tree Growth and Physiology
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. Treatment
Parameter Tree Species . Result Reference
Details
Trunk injection of  Significant
Sprout Growth Silver Maple 4 g/L and 20 g/L reduction in

Paclobutrazol

sprout length.

Shoot Growth

Sapling Trees

Trunk injection of
5 mgto 40 mg

per tree

Growth
controlled for at

least 2 months.

23% of *4C-

Trunk injection of  activity
Translocation Apple 14C- translocated to
paclobutrazol apical shoots
after 27 days.
Over 85% of 14C-
Trunk injection of  activity in shoot
Metabolism Apple 14C- tissue was
paclobutrazol unmetabolized
Paclobutrazol.
Significantly
greater volume
Wood Trunk injection of discolored

Discoloration

Yellow Poplar

with Clipper 20
UL

wood compared
to water injection
at4 and 12

months.

Root Density

Pin Oak

Basal soil

injection

64% increase in
fine root density
in the upper 5 cm

of soil.

Experimental Protocols

Protocol 1: Trunk Injection using a Pressure Injector
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This protocol is a generalized procedure based on methodologies described for various tree

species.

. Materials:

Paclobutrazol formulation suitable for injection (e.g., Clipper 20 UL).

Portable electric drill with a sharp brad point drill bit (e.g., 5.5 mm or 15/64 inch diameter).
Trunk injection system (e.g., Arborchem Six Point injector, APM injector).

Personal Protective Equipment (PPE): gloves, safety glasses.

Measuring tape to determine tree diameter at breast height (DBH).

Calculator to determine the required dosage.

. Dosage Calculation:

Measure the tree's DBH in inches or centimeters.

Calculate the total volume of Paclobutrazol solution needed based on the product label and
research recommendations. For example, a formula used for silver maples was: Volume per
tree (mL) = (dbh)2 X 0.492.

. Injection Site Selection and Preparation:

Select injection sites on the main trunk, typically below the main branches. Injection height
can vary, for example, 30 cm from the soil surface or 60 cm above the ground line.

Space injection sites evenly around the trunk circumference, approximately 15-20 cm apart.
Drill holes to a depth of 2.5 to 7.6 cm, angled slightly downward (approximately 45 degrees)
to facilitate uptake and prevent leakage.

. Injection Procedure:

Insert the injection probes into the drilled holes, ensuring a tight seal.

Apply the Paclobutrazol solution at a controlled pressure (e.g., 60 psi).

Monitor the uptake of the solution. Uptake time can range from seconds to several minutes.
Once the required dose has been delivered, release the pressure and remove the injection
probes.

The injection holes are typically left open to close naturally.

. Post-Injection Monitoring:

Monitor the tree for any signs of phytotoxicity or weeping from the injection sites.
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» Evaluate the efficacy of the treatment by measuring shoot elongation, leaf size, and color in
the subsequent growing seasons.

Protocol 2: Translocation and Metabolism Study using Radiolabeled Paclobutrazol
This protocol is based on a study conducted on apple trees.
1. Materials:

e 14C-labeled Paclobutrazol.

¢ Micro-injection system.

¢ Liquid scintillation counter.

o Chromatography equipment (e.g., TLC).
¢ Plant tissue sectioning tools.

2. Experimental Procedure:

« Inject a known amount (e.g., 500 ug) of **C-paclobutrazol into the trunk of young, potted
trees.

e Harvest trees at specified time points (e.g., immediately after injection and 27 days after
injection).

o Dissect the trees into different parts: roots, xylem and phloem near the injection site, xylem
and phloem between the graft and apex, and shoots.

» Analyze the *C-activity in each tissue section using a liquid scintillation counter to determine
the extent of translocation.

o Extract the radioactive compounds from the tissues and analyze them using chromatography
to determine the percentage of metabolized versus non-metabolized Paclobutrazol.
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Caption: Paclobutrazol's signaling pathway.
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Caption: Experimental workflow for trunk injection.

Concluding Remarks:

Trunk injection of Paclobutrazol is an effective method for managing the growth of mature
trees. The provided protocols and data offer a foundation for researchers and professionals to
design and implement studies and application programs. It is crucial to adhere to product label
instructions and consider tree species, age, and health status when determining appropriate
dosages and application techniques. Further research is warranted to optimize protocols for a
wider range of species and to better understand the long-term physiological effects of repeated
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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